Cas no 2228518-82-7 (3-amino-2-2-(dimethylamino)phenylpropan-1-ol)

• Product Name: 3-amino-2-2-(dimethylamino)phenylpropan-1-ol
• CAS No: 2228518-82-7
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5864532
• PubChem ID: 165976405
• Update Time: 2025-05-26

3-amino-2-2-(dimethylamino)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-2-(dimethylamino)phenylpropan-1-ol
• EN300-1760717
• 2228518-82-7
• 3-amino-2-[2-(dimethylamino)phenyl]propan-1-ol

• Inchi： 1S/C11H18N2O/c1-13(2)11-6-4-3-5-10(11)9(7-12)8-14/h3-6,9,14H,7-8,12H2,1-2H3
• InChI Key： PNYJLDUQDQFSTN-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-amino-2-2-(dimethylamino)phenylpropan-1-ol

Professional Introduction to 3-amino-2-2-(dimethylamino)phenylpropan-1-ol (CAS No. 2228518-82-7)

3-amino-2-2-(dimethylamino)phenylpropan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2228518-82-7, exhibits a unique structural framework that positions it as a promising candidate for further research and development. The molecule features a phenyl ring substituted with an amino group and a dimethylamino side chain, coupled with a propanol moiety, which collectively contribute to its distinctive chemical properties and potential biological activities.

The structural composition of 3-amino-2-2-(dimethylamino)phenylpropan-1-ol makes it an intriguing subject for investigation in drug discovery. The presence of both basic and hydroxyl functional groups suggests that this compound may exhibit dual functionality, enabling interactions with various biological targets. Such characteristics are highly sought after in the development of novel therapeutic agents, particularly those aimed at modulating complex biological pathways.

In recent years, there has been a surge in research focused on identifying and synthesizing molecules with potential therapeutic applications. The pharmaceutical industry has increasingly turned to advanced computational methods and high-throughput screening techniques to accelerate the discovery process. Within this context, 3-amino-2-2-(dimethylamino)phenylpropan-1-ol stands out as a compound that warrants further exploration due to its structural complexity and the potential for diverse biological interactions.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new drugs. The phenyl ring, along with the attached amino and dimethylamino groups, provides a stable core structure that can be modified to enhance specific biological activities. This flexibility is crucial in drug design, as it allows researchers to fine-tune the properties of the molecule to optimize its efficacy and selectivity.

The propanol moiety at the terminal end of the molecule adds another layer of complexity, offering opportunities for further functionalization. This group can participate in hydrogen bonding interactions, which are critical for the binding affinity of many pharmacological agents. Additionally, the hydroxyl group provides a site for chemical modification, enabling the synthesis of derivatives with tailored properties.

Recent studies in medicinal chemistry have highlighted the importance of molecular diversity in drug discovery efforts. Compounds like 3-amino-2-2-(dimethylamino)phenylpropan-1-ol, which possess unique structural features, are often at the forefront of such investigations. Researchers have been particularly interested in exploring how variations in substituent groups can influence biological activity, leading to more effective and targeted therapies.

The potential applications of 3-amino-2-2-(dimethylamino)phenylpropan-1-ol extend across multiple therapeutic areas. Its structural motifs suggest that it may have utility in treating conditions associated with inflammation, neurodegeneration, and metabolic disorders. For instance, the basic nature of the dimethylamino group could facilitate interactions with acidic biomolecules, while the hydroxyl group may enhance solubility and bioavailability.

In addition to its pharmacological potential, this compound may also find applications in materials science and industrial chemistry. The unique combination of functional groups makes it a versatile building block for synthesizing more complex molecules with specialized properties. Such applications could range from catalysts and ligands in chemical reactions to advanced polymers and coatings.

The synthesis of 3-amino-2-2-(dimethylamino)phenylpropan-1-ol presents both challenges and opportunities for chemists. While its structural complexity requires careful planning and execution, the rewards of successful synthesis could be substantial. Advances in synthetic methodologies have made it possible to construct complex molecules with greater precision and efficiency than ever before, opening up new possibilities for drug discovery and material innovation.

The future direction of research on this compound will likely involve both computational modeling and experimental validation. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how this molecule interacts with biological targets at the atomic level. These insights can then be used to guide experimental efforts toward optimizing its pharmacological properties.

In conclusion, 3-amino-2-2-(dimethylamino)phenylpropan-1-ol (CAS No. 2228518-82-7) represents a fascinating subject for scientific investigation due to its unique structural features and potential biological activities. As research in pharmaceutical chemistry continues to evolve, compounds like this one will play an increasingly important role in the development of new therapies and materials. The ongoing exploration of its properties promises to yield valuable insights into molecular interactions and functional diversity, contributing to advancements across multiple scientific disciplines.